Cas no 1061671-93-9 (4-(5-Propyl-1,3,4-oxadiazol-2-yl)benzaldehyde)

• Product Name: 4-(5-Propyl-1,3,4-oxadiazol-2-yl)benzaldehyde
• CAS No: 1061671-93-9
• MF: C₁₂H₁₂N₂O₂
• MW: 216.235882759094
• CID: 2624810
• PubChem ID: 71299538
• Update Time: 2025-05-23

4-(5-Propyl-1,3,4-oxadiazol-2-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(5-Propyl-1,3,4-oxadiazol-2-yl)benzaldehyde
• PS-5105
• 1061671-93-9
• AKOS026675507
• DB-128589
• 2-(4-Formylphenyl)-5-propyl-1,3,4-oxadiazole

• Inchi： 1S/C12H12N2O2/c1-2-3-11-13-14-12(16-11)10-6-4-9(8-15)5-7-10/h4-8H,2-3H2,1H3
• InChI Key： IWWDYPJUMXRUOE-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC(C=O)=CC=2)=NN=C1CCC

Computed Properties

• Exact Mass: 216.089877630Da
• Monoisotopic Mass: 216.089877630Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 56Ų

Additional information on 4-(5-Propyl-1,3,4-oxadiazol-2-yl)benzaldehyde

Professional Introduction to 4-(5-Propyl-1,3,4-oxadiazol-2-yl)benzaldehyde (CAS No. 1061671-93-9)

4-(5-Propyl-1,3,4-oxadiazol-2-yl)benzaldehyde is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its unique Chemical Abstracts Service (CAS) number CAS No. 1061671-93-9, is characterized by its intricate molecular structure, which combines a benzaldehyde moiety with a propyl-substituted 1,3,4-oxadiazole ring. Such structural features make it a promising candidate for various applications in drug discovery and development.

The benzaldehyde component of this molecule is well-known for its role as an intermediate in the synthesis of numerous pharmacologically active agents. Its aldehyde functional group (-CHO) provides a reactive site for further chemical modifications, enabling the construction of more complex molecular architectures. In contrast, the 1,3,4-oxadiazole ring is a heterocyclic scaffold that has been extensively studied for its biological activity. Oxadiazoles are known to exhibit a wide range of pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer effects.

The specific substitution pattern in 4-(5-propyl-1,3,4-oxadiazol-2-yl)benzaldehyde introduces additional layers of biological activity and potential therapeutic utility. The propyl group not only influences the electronic properties of the molecule but also affects its solubility and metabolic stability. These factors are crucial in determining the compound's bioavailability and efficacy in biological systems.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to predict the binding interactions of this compound with biological targets with greater accuracy. Studies have suggested that the benzaldehyde moiety may interact with enzymes and receptors involved in metabolic pathways relevant to diseases such as diabetes and cancer. The oxadiazole ring, on the other hand, could potentially engage with DNA or RNA structures, leading to therapeutic effects such as gene silencing or modulation of transcription factors.

In vitro studies have begun to elucidate the pharmacological profile of 4-(5-propyl-1,3,4-oxadiazol-2-yl)benzaldehyde. Initial experiments have shown promising results in terms of inhibitory activity against certain kinases and other enzymes implicated in cancer progression. Additionally, preliminary toxicity assays indicate that the compound exhibits low cytotoxicity at therapeutic concentrations, suggesting its potential as a lead molecule for further development.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only enhance yield but also improve the overall purity of the final product.

The role of 4-(5-propyl-1,3,4-oxadiazol-2-yl)benzaldehyde extends beyond its potential as an active pharmaceutical ingredient (API). It serves as a valuable building block for more complex derivatives that can be tailored to target specific disease pathways or enhance pharmacokinetic properties. The versatility of this compound lies in its ability to be modified at multiple sites while retaining its core pharmacophoric features.

Current research is focused on optimizing synthetic routes to improve scalability and cost-effectiveness for industrial production. Additionally, efforts are underway to explore novel derivatives of this compound through structure-based drug design approaches. By leveraging cutting-edge technologies such as high-throughput screening (HTS) and fragment-based drug discovery (FBDD), researchers aim to identify new analogs with enhanced potency and reduced side effects.

The integration of artificial intelligence (AI) and machine learning (ML) into drug discovery has accelerated the process of identifying promising candidates like 4-(5-propyl-1,3,4-oxadiazol-2-yl)benzaldehyde. AI-driven platforms can analyze vast datasets to predict molecular properties and optimize synthetic pathways efficiently. This interdisciplinary approach has already led to significant breakthroughs in identifying new therapeutic agents.

The future prospects for 4-(5-propyl-1,3,4-oxadiazol-2-yl)benzaldehyde are promising given its unique structural features and demonstrated biological activity. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to play a crucial role in next-generation pharmaceuticals. Its potential applications span across multiple therapeutic areas, making it an attractive candidate for further investigation by academic institutions and pharmaceutical companies alike.